N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-phenylcyclopropanecarboxamide

• IUPAC Name: N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-1-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C21H23F3N4O/c1-14-25-17(21(22,23)24)13-18(26-14)28-11-7-16(8-12-28)27-19(29)20(9-10-20)15-5-3-2-4-6-15/h2-6,13,16H,7-12H2,1H3,(H,27,29)
• InChI Key: QKATUQBCIRXTCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3(CC3)C4=CC=CC=C4)C(F)(F)F
• Molecular Formula: C21H23F3N4O
• Molecular Weight: 404.4 g/mol
• CAS No.: 1775384-12-7

Description

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-phenylcyclopropanecarboxamide is a useful research compound. Its molecular formula is C21H23F3N4O and its molecular weight is 404.437. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-angiogenic and DNA Cleavage Activities

A study synthesized novel derivatives related to the chemical structure and evaluated their anti-angiogenic and DNA cleavage abilities. These derivatives blocked the formation of blood vessels in vivo and exhibited significant DNA binding/cleavage activities, suggesting potential applications in cancer research and therapy due to their anti-angiogenic and cytotoxic effects (Vinaya Kambappa et al., 2017).

Metabolism in Chronic Myelogenous Leukemia Patients

Another study focused on the metabolism of Flumatinib, a compound with a similar structure, in chronic myelogenous leukemia patients. It identified the main metabolic pathways in humans, highlighting the importance of understanding the metabolic profile for developing new antineoplastic agents (Aishen Gong et al., 2010).

Nonaqueous Capillary Electrophoresis

Research into the separation of related substances, including imatinib mesylate and its derivatives, through nonaqueous capillary electrophoresis demonstrates the compound's relevance in quality control and pharmaceutical analysis (Lei Ye et al., 2012).

Anti-inflammatory Activity

A study on the synthesis and evaluation of ibuprofen analogs, including related piperidine derivatives, revealed potent anti-inflammatory activity. This suggests potential therapeutic applications in treating inflammation-related conditions (A. Rajasekaran et al., 1999).

Inhibition of NF-kappaB and AP-1 Gene Expression

Investigation into the structure-activity relationship of compounds with similar structures to N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-phenylcyclopropanecarboxamide showed inhibition of transcription mediated by NF-kappaB and AP-1 transcription factors, indicating potential as anti-inflammatory or anticancer agents (M. Palanki et al., 2000).